Cas no 5564-81-8 (1-Propanone,3-phenyl-1-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-)

• Product Name: 1-Propanone,3-phenyl-1-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-
• CAS No: 5564-81-8
• MF: C₁₆H₁₂ClN₅O
• MW: 325.752381324768
• CID: 383782
• PubChem ID: 683053
• Update Time: 2025-04-19

1-Propanone,3-phenyl-1-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,3-phenyl-1-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-
• 1,2,5-oxadiazol-3-amine, 4-[1-[(4-chlorophenyl)methyl]-1H-benzimidazol-2-yl]-
• 4-[1-[(4-chlorophenyl)methyl]benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine
• 4-[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine
• DTXSID90350566
• CCG-11861
• SCHEMBL1904814
• SMR000111125
• 5564-81-8
• SR-01000412151
• MLS000106749
• SR-01000412151-1
• 4-[1-(4-Chloro-benzyl)-1H-benzoimidazol-2-yl]-furazan-3-ylamine
• CBMicro_025838
• EU-0036153
• AKOS001597168
• HMS2459A08
• BIM-0025901.P001
• NSC764858
• NSC-764858
• 4-{1-[(4-CHLOROPHENYL)METHYL]-1H-1,3-BENZODIAZOL-2-YL}-1,2,5-OXADIAZOL-3-AMINE
• CHEMBL1331623
• REGID_for_CID_683053

• Inchi： 1S/C16H12ClN5O/c17-11-7-5-10(6-8-11)9-22-13-4-2-1-3-12(13)19-16(22)14-15(18)21-23-20-14/h1-8H,9H2,(H2,18,21)
• InChI Key： LAQLCMYZQGUKFA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C2C(N)=NON=2)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 325.07326
• Monoisotopic Mass: 325.073038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.8
• XLogP3: 2.8

Experimental Properties

• Density: 1.52
• Boiling Point: 579.5°Cat760mmHg
• Flash Point: 304.2°C
• Refractive Index: 1.75
• PSA: 82.76